Cas no 1039882-47-7 (4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol)

4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol structure
1039882-47-7 structure
Product Name:4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol
CAS No:1039882-47-7
MF:C10H9N3O3
MW:219.196761846542
CID:1097203
PubChem ID:28963711
Update Time:2025-04-20

4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol
    • 4-(1H-imidazol-1-yl)-3-nitrobenzenemethanol
    • 1039882-47-7
    • DB-136981
    • Inchi: 1S/C10H9N3O3/c14-6-8-1-2-9(10(5-8)13(15)16)12-4-3-11-7-12/h1-5,7,14H,6H2
    • InChI Key: DTQOKLXGUKWFST-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=C(C=1)[N+](=O)[O-])N1C=NC=C1

Computed Properties

  • Exact Mass: 219.06439116g/mol
  • Monoisotopic Mass: 219.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.9Ų
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